Cas no 2227917-57-7 ((3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227917-57-7
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6345702
• PubChem ID: 165712673
• Update Time: 2025-05-22

(3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid
• EN300-1768900
• 2227917-57-7

• Inchi： 1S/C10H10F2O4/c1-16-8-3-5(11)2-6(12)10(8)7(13)4-9(14)15/h2-3,7,13H,4H2,1H3,(H,14,15)/t7-/m1/s1
• InChI Key： VSUOZZUPWGVNEH-SSDOTTSWSA-N
• SMILES： FC1=CC(=CC(=C1[C@@H](CC(=O)O)O)OC)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(2,4-Difluoro-6-Methoxyphenyl)-3-Hydroxypropanoic Acid (CAS No. 2227917-57-7)

The compound (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227917-57-7) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and biotechnology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse biological activities and applications. Recent advancements in synthetic chemistry and computational modeling have enhanced our understanding of its properties and utility.

Structural Features and Synthesis

The molecule features a chiral center at the third carbon atom of the propanoic acid backbone, which is substituted with a 2,4-difluoro-6-methoxyphenyl group. This substitution pattern introduces electronic and steric effects that influence the compound's reactivity and bioavailability. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and stereo-selective reductions. Researchers have recently developed more efficient routes using catalytic asymmetric synthesis, which minimizes waste and enhances enantiomeric purity.

Biological Activity and Applications

Recent studies have highlighted the potential of (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid as a lead compound in drug discovery. Its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes, makes it a promising candidate for treating conditions like inflammation, neurodegenerative diseases, and cancer. Preclinical data indicate that this compound exhibits potent anti-inflammatory activity through inhibition of cyclooxygenase (COX) enzymes while showing minimal toxicity in animal models.

Pharmacokinetics and Safety Profile

Understanding the pharmacokinetics of (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid is crucial for its therapeutic development. Studies have shown that the compound has favorable absorption profiles in rodents, with moderate plasma levels achieved after oral administration. Its metabolic pathways involve cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites that are rapidly excreted. Toxicological evaluations suggest that the compound has a low acute toxicity profile, with no significant organ damage observed at therapeutic doses.

Recent Research Advances

Innovative research has explored the use of (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid in combination therapies to enhance efficacy and reduce adverse effects. For instance, researchers have investigated its synergistic effects with other anti-inflammatory agents in treating chronic pain conditions. Additionally, advancements in computational chemistry have enabled detailed molecular docking studies, providing insights into its binding affinities with various drug targets.

Future Prospects

The future of (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid lies in its potential to address unmet medical needs across multiple therapeutic areas. Ongoing clinical trials aim to evaluate its safety and efficacy in human subjects for inflammatory diseases. Furthermore, green chemistry approaches are being explored to optimize its synthesis process for large-scale production.

In conclusion, (3R)-3-(2,4-difluoro-6-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227917-57-7) represents a significant advancement in chemical innovation with promising applications in medicine and beyond.